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Compound of Interest

Compound Name:
2-Hydrazino-4-

(trifluoromethyl)pyrimidine

Cat. No.: B175915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 2-Hydrazino-4-(trifluoromethyl)pyrimidine (CAS No: 197305-97-8). It includes

key data, experimental methodologies, and a workflow visualization relevant to its application in

analytical chemistry.

Chemical and Physical Properties
2-Hydrazino-4-(trifluoromethyl)pyrimidine is a solid, heterocyclic compound with a molecular

weight of approximately 178.12 g/mol .[1][2] Its appearance is described as a white to orange

or green powder or crystal.[3][4] It is known to be soluble in aqueous acid.[5][6]

The following table summarizes the key quantitative physical properties of this compound

available from various suppliers.
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Property Value Source(s)

Molecular Formula C₅H₅F₃N₄ [1][7]

Molecular Weight 178.12 g/mol [1][2]

Melting Point 99 - 103 °C [1][3][5]

Boiling Point 187.4 ± 50.0 °C (Predicted) [5]

Density 1.62 ± 0.10 g/cm³ (Predicted) [5]

CAS Number 197305-97-8 [1][2]

Experimental Protocols
While specific, detailed experimental protocols for the determination of every physical property

are not published in primary literature, standard analytical methodologies are employed.

Melting Point Determination
The melting point of 2-Hydrazino-4-(trifluoromethyl)pyrimidine is a key indicator of its purity.

Methodology: A capillary melting point apparatus is the standard instrument for this

determination.

Sample Preparation: A small, dry sample of the compound is finely ground and packed into a

capillary tube to a height of 2-3 mm.

Instrumentation: The capillary tube is placed in the heating block of the apparatus.

Heating: The sample is heated at a controlled rate (e.g., 1-2 °C per minute) as it approaches

the expected melting range.

Observation: The temperature at which the substance first begins to melt (onset) and the

temperature at which the substance is completely liquid (clear point) are recorded. This

range (e.g., 99-101 °C) is reported as the melting point.[1]

Purity Analysis by Gas Chromatography (GC)
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Commercial sources specify the purity of 2-Hydrazino-4-(trifluoromethyl)pyrimidine as

determined by Gas Chromatography (GC).[2][8]

Methodology:

Sample Preparation: A solution of the compound is prepared in a suitable volatile solvent.

Injection: A small volume of the solution is injected into the gas chromatograph, where it is

vaporized.

Separation: An inert carrier gas (e.g., helium or nitrogen) carries the vaporized sample

through a heated column. The components of the sample separate based on their boiling

points and interactions with the column's stationary phase.

Detection: As each component exits the column, it is detected by a suitable detector (e.g.,

Flame Ionization Detector - FID).

Data Analysis: The detector generates a signal, resulting in a chromatogram. The area of the

peak corresponding to 2-Hydrazino-4-(trifluoromethyl)pyrimidine is compared to the total

area of all peaks to calculate the purity, often expressed as a percentage (e.g., >98.0%).[2]

[8]

Applications and Experimental Workflows
A significant application of 2-Hydrazino-4-(trifluoromethyl)pyrimidine is its use as a

derivatizing agent in analytical chemistry, particularly for the analysis of steroids like

testosterone (T) and dihydrotestosterone (DHT) by Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS).[1][6][9]

This derivatization is crucial because native steroids can have poor ionization efficiency in the

mass spectrometer.[9][10] By reacting the carbonyl group of the steroid with the hydrazine

group of the reagent, a hydrazone derivative is formed. This new molecule often has

significantly improved ionization characteristics, leading to enhanced sensitivity and lower limits

of detection in LC-MS/MS analysis.[9][11]
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Visualization of Derivatization Workflow for Steroid
Analysis
The following diagram illustrates the typical workflow for the analysis of androgens in biological

samples using 2-Hydrazino-4-(trifluoromethyl)pyrimidine as a derivatization reagent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b175915?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for LC-MS/MS Analysis of Steroids
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Caption: Steroid analysis workflow using chemical derivatization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b175915?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
2-Hydrazino-4-(trifluoromethyl)pyrimidine is classified as a hazardous substance.

Hazard Classification: It is toxic if swallowed, in contact with skin, or if inhaled.[1][3] It also

causes skin and serious eye irritation and may cause respiratory irritation.[1][3]

Precautionary Measures: Appropriate personal protective equipment (PPE), including gloves,

eye shields, and respiratory protection, should be used when handling this compound.[1] It

should be used in a well-ventilated area, and contaminated clothing should be removed and

washed before reuse.[3][12]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container, away

from oxidizing agents.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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